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Solubility and Key Properties

The following table consolidates the key physicochemical properties of semicarbazide hydrochloride, with

a focus on its solubility.

Property Value / Description
Conditions (if
applicable)

Source

Molecular Formula CH₆ClN₃O - [1] [2]

Molecular Weight 111.53 g/mol - [1] [2]

Appearance White to almost white powder or

crystals

- [1] [3]

Solubility in Water 100 g/L 15 °C [2]

Clear, colorless solution at 0.1
g/mL

20 °C [2]

Solubility in Alcohol
(Ethanol)

Slightly soluble - [1]
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Property Value / Description
Conditions (if
applicable)

Source

Melting Point 175 - 177 °C (with decomposition) - [2]

Laboratory Application: Semicarbazone Formation

A primary use of semicarbazide hydrochloride in research is to characterize and identify carbonyl

compounds (aldehydes and ketones) by converting them into solid semicarbazone derivatives [4]. The

following diagram outlines the general workflow for this classic experiment.

Carbonyl Compound
(Aldehyde or Ketone)

Reagent Mixture
(Semicarbazide HCl + Sodium Acetate in Water/Ethanol)

Heating & Crystallization

Crystalline Semicarbazone
Derivative

Click to download full resolution via product page

Workflow for synthesizing a semicarbazone derivative from a carbonyl compound.

A standard procedure for this synthesis, adapted from Organic Syntheses, is detailed below [4] [5].

Objective: To prepare the semicarbazone derivative of a carbonyl compound for identification
purposes.

Principle: Semicarbazide reacts with the carbonyl group (C=O) of aldehydes and ketones to form
crystalline products known as semicarbazones, which have sharp, characteristic melting points.
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Materials and Reagents

Semicarbazide hydrochloride [5]
Sodium acetate trihydrate [4] or anhydrous [4]

Carbonyl compound (aldehyde or ketone) to be characterized
Ethanol (95% or absolute)

Distilled water

Step-by-Step Protocol

Prepare the Semicarbazide Reagent Solution: Dissolve semicarbazide hydrochloride (1 mol)

and sodium acetate (1.3 mol) in a minimal volume of water with gentle warming [4]. The sodium
acetate acts as a base to liberate free semicarbazide from its hydrochloride salt.

Dissolve the Carbonyl Compound: Prepare a separate solution of the ketone or aldehyde (1 mol) in
the minimum amount of ethanol required for dissolution [4].

Combine and React: Add the carbonyl compound solution to the reagent mixture. If the solution is
not homogeneous, add just enough 95% ethanol to achieve a single phase [4] [5].

Crystallize: Allow the mixture to stand at room temperature or warm it on a water bath until the
crystallization of the semicarbazone derivative is complete [4] [5].

Isolate and Purify the Product:
Cool the reaction mixture.

Collect the solid crystals via suction filtration.
Wash the crystals with a small amount of ethanol followed by water [4].

Recrystallize the product from ethanol or dilute aqueous ethanol to obtain pure crystals [4].
Determine the melting point of the purified derivative for identification [4].

Important Safety Information

Semicarbazide hydrochloride is toxic and requires careful handling.

Hazard Statements: Toxic if swallowed (H301), causes skin irritation (H315), causes serious eye
irritation (H319), suspected of damaging fertility or the unborn child (H361), and may cause organ

damage through prolonged or repeated exposure (H373) [1].
Precautionary Measures: Wear protective gloves and eye protection. Do not breathe dust. Store in a

cool, dark place [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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